3-[(7-Chloroquinolin-4-yl)amino]phenol hydrochloride

• IUPAC Name: 3-[(7-chloroquinolin-4-yl)amino]phenol;hydrochloride
• InChI: InChI=1S/C15H11ClN2O.ClH/c16-10-4-5-13-14(6-7-17-15(13)8-10)18-11-2-1-3-12(19)9-11;/h1-9,19H,(H,17,18);1H
• InChI Key: CFDLXKULBJIEBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)NC2=C3C=CC(=CC3=NC=C2)Cl.Cl
• Molecular Formula: C15H12Cl2N2O
• DSSTOX Substance ID: DTXSID60647798
• Molecular Weight: 307.2 g/mol
• CAS RN: 154179-39-2

Description

The compound “3-[(7-Chloroquinolin-4-yl)amino]phenol hydrochloride” seems to be a derivative of hydroxychloroquine sulfate, which is a 4-aminoquinoline based antiviral drug.

Synthesis Analysis

There are studies on the synthesis of similar compounds. For instance, [(7-Chloroquinolin-4-yl)amino]chalcone derivatives derived from the corresponding 3- or 4-[(7-chloroquinolin-4-yl)amino]acetophenone were synthesized and evaluated for in vitro antimalarial and anticancer activity.

Molecular Structure Analysis

The molecular weight of “3-[(7-Chloroquinolin-4-yl)amino]phenol hydrochloride” is 307.18. The InChI code is 1S/C15H11ClN2O.ClH/c16-10-4-5-13-14 (6-7-17-15 (13)8-10)18-11-2-1-3-12 (19)9-11;/h1-9,19H, (H,17,18);1H.

Physical And Chemical Properties Analysis

The compound “3-[(7-Chloroquinolin-4-yl)amino]phenol hydrochloride” is a solid with a melting point greater than 275°C.

Scientific Research Applications

Antimalarial Activity

This compound has been synthesized and evaluated for its potential as an antimalarial agent . .

Anticancer Activity

Derivatives of this compound have been tested for their anticancer properties . .

Tuberculosis Treatment

New analogs of this compound have been synthesized as potential Mycobacterium tuberculosis DNA gyrase inhibitors . .

Antibacterial Properties

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Mechanism of Action

Target of Action

The primary targets of 3-[(7-Chloroquinolin-4-yl)amino]phenol hydrochloride are heme molecules and DNA gyrase . Heme molecules play a crucial role in the life cycle of malaria parasites, while DNA gyrase is essential for the survival and replication of Mycobacterium tuberculosis .

Mode of Action

This compound interacts with its targets through inhibition . It inhibits heme crystallization, a vital process for malaria parasites . It also inhibits DNA gyrase, an enzyme that regulates DNA topology in Mycobacterium tuberculosis .

Biochemical Pathways

The compound affects the heme crystallization pathway in malaria parasites and the DNA replication pathway in Mycobacterium tuberculosis . By inhibiting these pathways, it disrupts the life cycle of the parasites and the replication of the bacteria, leading to their death.

Pharmacokinetics

The compound’smolecular weight (307.18 g/mol) and physical form (solid) suggest that it may have good bioavailability .

Result of Action

The compound’s action results in the inhibition of heme crystallization and DNA gyrase , leading to the death of malaria parasites and Mycobacterium tuberculosis . In vitro studies have shown that the compound has potent antimalarial and anticancer activities .

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.